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Compound of Interest

Compound Name: 3-Ethynyltetrahydrofuran

Cat. No.: B1322530

This document provides immediate, essential safety protocols, operational guidance, and
disposal plans for the handling of 3-Ethynyltetrahydrofuran. It is intended for researchers,
scientists, and professionals in drug development to ensure safe laboratory practices.

Chemical Safety Summary

3-Ethynyltetrahydrofuran is a highly flammable liquid and vapor that can be harmful if
swallowed. It is known to cause skin irritation and serious eye damage. A significant hazard
associated with this chemical is its potential to form explosive peroxides, particularly upon
exposure to air and light, or during storage.[1]

Suantitative [

Property Value Source
Boiling Point 78 - 80 °C (172 - 176 °F)
Density 0.86 g/cm3 at 25 °C (77 °F)

Not explicitly available for 3-

Ethynyltetrahydrofuran, but

Flash Point .
related compounds are highly
flammable.

Signal Word Danger
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Personal Protective Equipment (PPE)

A thorough hazard assessment should be conducted to determine the specific PPE required for

any given task involving 3-Ethynyltetrahydrofuran.[1][2]

PPE Category

Specification

Rationale

Eye and Face Protection

Chemical splash goggles and

a face shield.[1]

Protects against splashes that
can cause serious eye

damage.

Hand Protection

Chemical-resistant gloves.
Recommended materials
include Polyvinyl alcohol
(PVA), Teflon, or 4H/Silver
Shield brand (Norfoil).[1][2]
Standard nitrile gloves are not
recommended as they are
quickly permeated by similar

tetrahydrofuran compounds.[1]

[2]

Prevents skin contact which

can cause irritation.

Body Protection

Flame-retardant and antistatic
lab coat. Long pants and
closed-toe shoes are

mandatory.[1]

Protects against fire hazards

and accidental skin exposure.

Respiratory Protection

Required when vapors or
aerosols are generated. All
work with significant volumes
should be conducted in a

chemical fume hood.[1]

Minimizes inhalation of harmful

vapors.

Operational Plan: Handling and Storage

Engineering Controls:

» Work with 3-Ethynyltetrahydrofuran must be performed in a well-ventilated area, preferably

within a certified chemical fume hood.[1]
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» Use explosion-proof electrical, ventilating, and lighting equipment.

o Eliminate all ignition sources such as open flames, hot surfaces, and sparks.[1] Use non-
sparking tools.

Safe Handling Procedures:

» Before use, inspect the container for any signs of peroxide formation (e.g., crystal formation
around the lid).[1] Do not open a container if peroxides are suspected.[1]

e Ground and bond the container and receiving equipment to prevent static discharge.
e Avoid contact with skin and eyes.[3]

» Do not eat, drink, or smoke in the work area.

e Wash hands thoroughly after handling.

Storage:

o Store in a tightly closed, air-impermeable container in a cool, dry, and dark, well-ventilated
area.[1]

o Keep away from heat, ignition sources, and incompatible materials such as strong oxidizing
agents.[1]

o Containers should be dated upon receipt and upon opening to track the potential for
peroxide formation.[1]

o Periodically test for the presence of peroxides.[1]

Disposal Plan

All waste containing 3-Ethynyltetrahydrofuran must be treated as hazardous waste.

Waste Collection:
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e Collect all liquid waste containing 3-Ethynyltetrahydrofuran in a designated, properly
labeled, and sealed hazardous waste container.[3][4]

o Contaminated materials, such as gloves, absorbent pads, and empty containers, must also
be collected as hazardous waste.[5]

e Do not allow the chemical to enter drains or the environment.[6]
Disposal Procedure:

o Arrange for the disposal of hazardous waste through your institution's Environmental Health
and Safety (EHS) office or a licensed chemical waste disposal facility.[1][4]

e Do not attempt to dispose of this chemical down the sink or in the regular trash.[1]

o Empty containers should be triple-rinsed with a suitable solvent, and the rinsate must be
collected as hazardous waste.[4]

Spill Management:

e Minor Spills: In a fume hood, absorb the spill with an inert material (e.g., vermiculite, sand).
[2][5] Collect the contaminated absorbent into a sealed container for hazardous waste
disposal.[5]

o Major Spills: Evacuate the area immediately and contact your institution's EHS office.[5]

Experimental Workflow Diagram
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Caption: Workflow for Safe Handling of 3-Ethynyltetrahydrofuran.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1322530?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

